1-((5-Methylfuran-2-yl)methyl)-1H-pyrazol-5-amine

• IUPAC Name: 2-[(5-methylfuran-2-yl)methyl]pyrazol-3-amine
• InChI: InChI=1S/C9H11N3O/c1-7-2-3-8(13-7)6-12-9(10)4-5-11-12/h2-5H,6,10H2,1H3
• InChI Key: RZODKTCDAKNWFY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)CN2C(=CC=N2)N
• Molecular Formula: C9H11N3O
• DSSTOX Substance ID: DTXSID40360276
• Molecular Weight: 177.20 g/mol
• CAS No.: 956193-08-1

Description

1-((5-Methylfuran-2-yl)methyl)-1H-pyrazol-5-amine is a useful research compound. Its molecular formula is C9H11N3O and its molecular weight is 177.2 g/mol. The purity is usually 95%.
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Scientific Research Applications

1. Antitumor, Antifungal, and Antibacterial Pharmacophore Sites

Research on pyrazole derivatives, including 1-((5-Methylfuran-2-yl)methyl)-1H-pyrazol-5-amine, has indicated potential applications in identifying pharmacophore sites for antitumor, antifungal, and antibacterial activities. The study involved synthesis, characterization, and the analysis of biological activity against breast cancer and microbes, highlighting the compound's potential in medical research and drug development (Titi et al., 2020).

2. Synthesis of Benzimidazoles

Another aspect of research involving this compound focuses on its role in the synthesis of 2-Methyl-1-[(5-methylfuran-2-yl)methyl]-1H-benzimidazoles. This process involves intramolecular cyclization and has implications for the development of new chemical entities with potential applications in various fields, including pharmaceuticals and materials science (Stroganova et al., 2013).

3. Impact on Reductive Cyclization in Pyrazole Derivatives

Research also delves into the impact of intramolecular hydrogen bonding on the reductive cyclization process in pyrazole derivatives. Understanding this process is crucial for the synthesis of substituted pyrazolo[3,4-b]quinoxalines, which can have significant implications in the development of new pharmaceuticals and materials (Szlachcic et al., 2020).

4. Corrosion Inhibition

In the field of materials science, the study of bipyrazolic compounds, including variants of the compound , has shown effectiveness in inhibiting the corrosion of pure iron in acidic media. This application is vital for protecting industrial materials and infrastructures (Chetouani et al., 2005).